Cas no 2828433-32-3 (Tyr-pro acetate)

• Product Name: Tyr-pro acetate
• CAS No: 2828433-32-3
• MF: C₁₄H₁₈N₂O₄
• MW: 278.30
• CID: 5141000
• PubChem ID: 169449477
• Update Time: 2025-05-20

Tyr-pro acetate Chemical and Physical Properties

Names and Identifiers

• G66658
• 2828433-32-3
• Tyr-pro acetate

• Inchi： 1S/C14H18N2O4/c15-11(8-9-3-5-10(17)6-4-9)13(18)16-7-1-2-12(16)14(19)20/h3-6,11-12,17H,1-2,7-8,15H2,(H,19,20)/t11-,12-/m0/s1
• InChI Key： VNYDHJARLHNEGA-RYUDHWBXSA-N
• SMILES： N1(C(=O)[C@@H](N)CC2=CC=C(O)C=C2)[C@H](C(O)=O)CCC1

Computed Properties

• Exact Mass: 338.14778643g/mol
• Monoisotopic Mass: 338.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų

Additional information on Tyr-pro acetate

Tyr-Pro Acetate: A Comprehensive Overview

Tyr-Pro Acetate, with the CAS number 2828433-32-3, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound, also known as N-acetyl tyrosyl proline, is a dipeptide derivative that has garnered attention due to its potential applications in drug development and peptide synthesis. Recent advancements in peptide chemistry have highlighted the importance of understanding the structural and functional properties of such compounds, making Tyr-Pro Acetate a focal point for researchers worldwide.

The molecular structure of Tyr-Pro Acetate consists of two amino acids: tyrosine (Tyr) and proline (Pro), linked by a peptide bond and capped with an acetyl group. This structure contributes to its unique physicochemical properties, including its solubility, stability, and bioavailability. The presence of the acetyl group enhances the compound's ability to traverse biological membranes, making it a promising candidate for drug delivery systems. Recent studies have demonstrated that Tyr-Pro Acetate exhibits remarkable stability under physiological conditions, which is a critical factor for its potential therapeutic applications.

One of the most notable applications of Tyr-Pro Acetate lies in its role as a building block in peptide synthesis. The compound's versatility allows it to be incorporated into larger peptide chains, enabling the creation of complex biomolecules with tailored functionalities. Researchers have utilized Tyr-Pro Acetate in the synthesis of bioactive peptides that mimic natural signaling molecules, opening new avenues for disease treatment and prevention. For instance, recent breakthroughs in cancer research have shown that peptides derived from Tyr-Pro Acetate can target specific tumor cells, offering a more precise and less invasive therapeutic approach.

In addition to its role in peptide synthesis, Tyr-Pro Acetate has been investigated for its potential as a standalone therapeutic agent. Preclinical studies have demonstrated that this compound possesses anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate cellular signaling pathways has been leveraged in the development of novel drugs targeting chronic inflammatory diseases.

The synthesis of Tyr-Pro Acetate involves a multi-step process that combines peptide coupling techniques with acetylation chemistry. Recent advancements in solid-phase synthesis have significantly improved the efficiency and scalability of this process, making it more accessible for large-scale production. The use of environmentally friendly reagents and catalysts has also contributed to the sustainability of the synthesis pathway, aligning with current trends toward green chemistry.

From an analytical perspective, the characterization of Tyr-Pro Acetate relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure, purity, and stability. Recent innovations in analytical chemistry have further enhanced the accuracy and precision of these techniques, enabling researchers to better understand the behavior of Tyr-Pro Acetate under various experimental conditions.

In terms of market applications, Tyr-Pro Acetate is increasingly being sought after by pharmaceutical companies for its potential in drug discovery and development. Its unique properties make it a valuable asset in the design of next-generation therapeutics, particularly in the areas of oncology, neurology, and immunology. Industry reports suggest that demand for this compound is expected to grow significantly over the next decade, driven by ongoing research initiatives and technological advancements.

In conclusion, Tyr-Pro Acetate, with its CAS number 2828433-32-3, represents a versatile and promising compound with wide-ranging applications in biochemistry and pharmacology. Its structural properties, combined with recent research findings, underscore its potential as a key player in drug development and peptide synthesis. As scientific understanding continues to evolve, so too will the possibilities for leveraging this compound to address some of the most pressing challenges in modern medicine.